3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one

• Molecular Formula: C15H11BrN2O3
• Molecular Weight: 347.16 g/mol
• IUPAC Name: 3-(4-bromo-3,5-dimethylpyrazole-1-carbonyl)chromen-2-one
• InChI: InChI=1S/C15H11BrN2O3/c1-8-13(16)9(2)18(17-8)14(19)11-7-10-5-3-4-6-12(10)21-15(11)20/h3-7H,1-2H3
• InChI Key: DRCUZSGEEULYEA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C(=O)C2=CC3=CC=CC=C3OC2=O)C)Br

Description

3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Bromopyruvic acid derivative and is a derivative of pyruvic acid.

Mechanism of Action

The mechanism of action of 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of pyruvate kinase M2 (PKM2), an enzyme that is overexpressed in cancer cells. Inhibition of PKM2 leads to a decrease in the production of ATP, which is essential for the survival of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been found to have other biochemical and physiological effects. It has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. It has also been found to be effective in reducing the levels of glucose in the blood.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one in lab experiments is its specificity towards cancer cells. This compound has been found to be effective in inhibiting the growth of cancer cells while having minimal effects on normal cells. However, the synthesis process of this compound is complex and requires specialized equipment, which can limit its use in certain lab settings.

Future Directions

There are several future directions for the research on 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one. One of the primary directions is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the investigation of the potential applications of this compound in other fields of scientific research, such as diabetes research and neurodegenerative diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research, particularly in cancer research. The synthesis process of this compound is complex, and its use in lab experiments is limited by its cost and specialized equipment requirements. However, further research on this compound is needed to fully understand its mechanism of action and potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one is a complex process that involves several steps. The synthesis process starts with the reaction of pyruvic acid with bromine to form Bromopyruvic acid. This intermediate is then reacted with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid to form the final product this compound. The synthesis process requires careful handling of chemicals and specialized equipment.

Scientific Research Applications

3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2H-chromen-2-one has potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of various cancer cells. It has also been found to be effective in inducing apoptosis in cancer cells.